![molecular formula C16H19ClN4O2 B3033671 1-{3-[5-(Chloromethyl)-1,2,4-oxadiazol-3-YL]-benzoyl}-4-ethylpiperazine CAS No. 1119452-09-3](/img/structure/B3033671.png)
1-{3-[5-(Chloromethyl)-1,2,4-oxadiazol-3-YL]-benzoyl}-4-ethylpiperazine
Overview
Description
1-{3-[5-(Chloromethyl)-1,2,4-oxadiazol-3-YL]-benzoyl}-4-ethylpiperazine, also known as 1-{3-[5-(CMOD)-1,2,4-oxadiazol-3-YL]-benzoyl}-4-ethylpiperazine or CMOD-EtPz, is an important synthetic compound with a wide range of applications in research and development. It is a derivative of piperazine, a cyclic compound that is used as a starting material for the synthesis of many other compounds. CMOD-EtPz has been studied extensively for its potential applications in the fields of pharmacology, biochemistry, and physiology.
Scientific Research Applications
Ring-Fission and C–C Bond Cleavage Reactions
The compound exhibits interesting chemical behavior in ring-fission and carbon-carbon bond cleavage reactions. Jäger et al. (2002) explored the reaction of similar compounds, leading to tertiary amines and ultimately resulting in the formation of N′-benzoyl-N-[(3,4-dichlorophenyl)ethyl]-N-methylguanidine and N,N′-bis[(3,4-dichlorophenyl)ethyl]-N,N′-dimethylmethanediamine. They used NMR, mass spectrometry, IR-spectroscopy, and X-ray structure analysis to understand the products and propose a reaction mechanism (Jäger et al., 2002).
Synthesis and Tuberculostatic Activity
Foks et al. (2004) reported the synthesis of various derivatives, including the 1,3,4-oxadiazole and 1,2,4-triazole derivatives, and tested them for their tuberculostatic activity. Their findings showed that these compounds exhibit minimum inhibiting concentrations (MIC) within a specific range, highlighting their potential in therapeutic applications (Foks et al., 2004).
Synthesis of Aryl-1,3,4-oxadiazolylacetic Acids
Janda (2001) described a synthesis method for ethyl (5-aryl-l,3,4oxadiazol-2-yl)acetates and (5-heteroaryl-l,3,4-oxadiazol-2-yl)acetates. This synthesis is significant for the development of compounds with potential anti-inflammatory and analgesic activities, as well as for the creation of new beta-lactam antibiotics (Janda, 2001).
Antimicrobial Activity of Benzimidazole Derivatives
Abdellatif et al. (2013) explored the synthesis of benzimidazole derivatives, including those with 1,2,4-oxadiazole rings. These compounds were evaluated for their antimicrobial activity, showcasing the potential use of such compounds in addressing microbial infections (Abdellatif et al., 2013).
Multifunctional Synthon for Synthesis of 1,2,5-Oxadiazole Derivatives
Stepanov et al. (2019) investigated the chemical properties of a similar compound, focusing on its acylation, oxidation, and the reactions of the chloromethyl group with various reagents. This study highlights the multifunctional nature of the compound as a synthon for the synthesis of diverse 1,2,5-oxadiazole derivatives (Stepanov et al., 2019).
Safety and Hazards
The safety information suggests that personal protective equipment/face protection should be worn when handling this compound. Adequate ventilation should be ensured. Contact with skin, eyes, or clothing should be avoided. Ingestion and inhalation should be avoided. Dust formation should also be avoided .
properties
IUPAC Name |
[3-[5-(chloromethyl)-1,2,4-oxadiazol-3-yl]phenyl]-(4-ethylpiperazin-1-yl)methanone | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19ClN4O2/c1-2-20-6-8-21(9-7-20)16(22)13-5-3-4-12(10-13)15-18-14(11-17)23-19-15/h3-5,10H,2,6-9,11H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CIYGHNJXAPDTQW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCN(CC1)C(=O)C2=CC=CC(=C2)C3=NOC(=N3)CCl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19ClN4O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.80 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.